N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide

• IUPAC Name: 1-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C24H21N3O3S2/c1-30-20-13-9-19(10-14-20)27-32(28,29)21-15-11-18(12-16-21)25-24(31)26-23-8-4-6-17-5-2-3-7-22(17)23/h2-16,27H,1H3,(H2,25,26,31)
• InChI Key: CIFUHQXHJLZSSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H21N3O3S2
• Molecular Weight: 463.6 g/mol

Description

N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide, also known as MNACB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNACB belongs to the class of sulfonamide compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide is not fully understood. However, studies have suggested that N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide exerts its biological effects by inhibiting various enzymes and signaling pathways. For example, N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in cells. N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has also been shown to inhibit the activity of protein kinase C, which is involved in various cellular processes such as cell proliferation and differentiation.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has been shown to induce apoptosis by activating caspase-3 and caspase-7. N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has also been shown to suppress angiogenesis by inhibiting the expression of vascular endothelial growth factor. In neurology, N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has been shown to protect against oxidative stress and inflammation by increasing the expression of antioxidant enzymes and inhibiting the production of pro-inflammatory cytokines. In immunology, N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach intracellular targets. N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide is also stable and can be stored for long periods without degradation. However, N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has some limitations for lab experiments. It is a sulfonamide compound, which can interfere with some biochemical assays. N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide can also have off-target effects, which can complicate the interpretation of results.

Future Directions

N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has potential applications in various scientific fields. Future studies could focus on the development of N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide derivatives with improved biological activity and selectivity. N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide could also be studied in combination with other drugs to enhance its therapeutic effects. In cancer research, N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide could be studied in animal models to evaluate its efficacy and safety. In neurology, N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide could be studied in animal models of neurodegenerative diseases to evaluate its neuroprotective effects. In immunology, N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide could be studied in animal models of autoimmune diseases to evaluate its immunomodulatory effects.

Scientific Research Applications

N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has been studied for its potential applications in various scientific fields such as cancer research, neurology, and immunology. In cancer research, N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. In neurology, N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has been studied for its potential neuroprotective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, N-(4-methoxyphenyl)-4-{[(1-naphthylamino)carbonothioyl]amino}benzenesulfonamide has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines.